Cas no 14278-96-7 (3-(2-methylpropyl)aminopropanenitrile)

• Product Name: 3-(2-methylpropyl)aminopropanenitrile
• CAS No: 14278-96-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 226860
• PubChem ID: 557734
• Update Time: 2025-11-01

3-(2-methylpropyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-methylpropyl)amino]-
• 3-(2-methylpropylamino)propanenitrile
• 3-ISOBUTYLAMINO-PROPIONITRILE
• 3-(Isobutylamino)propanenitrile
• 3-[(2-methylpropyl)amino]propanenitrile
• N-(2-cyanoethyl)-2-methylpropan-1-aminium
• Propionitrile, 3-(isobutylamino)-
• 3-(Isobutylamino)propiononitrile
• Propanenitrile, 3-[(2-methylpropyl)amino]-
• MFCD01475811
• 3-(Isobutylamino)propanenitrile #
• EN300-05249
• AKOS005188294
• Z53117516
• 14278-96-7
• BUEAACVLKZAVFX-UHFFFAOYSA-N
• SCHEMBL6161515
• DTXSID40339669
• 3-(Isobutylamino)propionitrile
• 3-(2-methylpropyl)aminopropanenitrile

• MDL： MFCD01475811
• Inchi： 1S/C7H14N2/c1-7(2)6-9-5-3-4-8/h7,9H,3,5-6H2,1-2H3
• InChI Key： BUEAACVLKZAVFX-UHFFFAOYSA-N
• SMILES： N(CCC#N)CC(C)C

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-(2-methylpropyl)aminopropanenitrile

Professional Introduction to Compound with CAS No. 14278-96-7 and Product Name 3-(2-methylpropyl)aminopropanenitrile

Compound with the CAS number 14278-96-7 and the product name 3-(2-methylpropyl)aminopropanenitrile represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various biochemical pathways and synthetic processes. The nitrile functional group and the presence of a secondary amine moiety make this compound a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

The molecular structure of 3-(2-methylpropyl)aminopropanenitrile consists of a propyl chain substituted with a methyl group at the second carbon, linked to an amine group, which further connects to a nitrile group at the terminal carbon. This configuration imparts specific reactivity that is exploited in synthetic chemistry. The compound’s ability to undergo nucleophilic addition reactions makes it a valuable building block for constructing more complex molecules, including heterocyclic compounds that are prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of nitrile-containing compounds in drug design. The nitrile group can be hydrolyzed to form carboxylic acids or reduced to form primary amines, providing multiple pathways for functionalization. This flexibility is particularly advantageous in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV and cancer. For instance, studies have demonstrated that derivatives of 3-(2-methylpropyl)aminopropanenitrile can serve as precursors to potent inhibitors of viral proteases, showcasing their potential in antiviral therapies.

In addition to its role in drug development, 3-(2-methylpropyl)aminopropanenitrile has been explored in materials science. Its reactivity allows for the formation of polymers and coatings with enhanced mechanical properties. Researchers have investigated its incorporation into polyurethane systems, where it contributes to improved thermal stability and chemical resistance. These properties make it particularly useful in industrial applications requiring durable and resilient materials.

The synthesis of 3-(2-methylpropyl)aminopropanenitrile typically involves multi-step organic reactions, starting from readily available precursors such as 2-methylpropanamine and cyanating agents like cyanogen bromide or sodium cyanide. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and energy consumption. For example, transition metal-catalyzed cyanation reactions have been optimized to achieve high yields with minimal byproducts, aligning with green chemistry principles.

From a biochemical perspective, the compound’s structural features suggest potential interactions with biological targets. The amine group can engage in hydrogen bonding with nucleophilic residues in enzymes or receptors, while the nitrile group can act as a Michael acceptor or participate in metal coordination complexes. These interactions are being leveraged in high-throughput screening campaigns to identify novel bioactive molecules. Computational modeling techniques have been particularly useful in predicting binding affinities and optimizing lead compounds derived from 3-(2-methylpropyl)aminopropanenitrile.

The safety profile of 3-(2-methylpropyl)aminopropanenitrile is another critical consideration in its application. While the compound itself is not classified as hazardous under standard conditions, its reactivity necessitates careful handling during synthesis and purification. Industrial-scale production requires adherence to good manufacturing practices (GMP) to ensure worker safety and product consistency. Regulatory agencies such as the FDA and EMA provide guidelines for handling such intermediates, emphasizing risk assessment and containment measures.

Future research directions for 3-(2-methylpropyl)aminopropanenitrile include exploring its role in developing next-generation therapeutics. Innovations in biocatalysis could enable enzymatic modifications of this compound, offering sustainable alternatives to traditional chemical synthesis. Furthermore, its incorporation into drug delivery systems has been proposed, where it could enhance bioavailability or targeted release profiles of therapeutic agents.

In conclusion,3-(2-methylpropyl)aminopropanenitrile is a multifaceted compound with significant potential across multiple domains of chemistry and pharmaceutical science. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new methodologies for synthesis and utilization,3-(2-methylpropyl)aminopropanenitrile is poised to remain a cornerstone of innovation in these fields.